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Compound of Interest

Compound Name: n-ethyl-2-hydroxypropanamide

CAS No.: 6280-14-4

Cat. No.: B1606055

Get Quote

Executive Summary
N-ethyl-2-hydroxypropanamide (CAS: 6280-14-4 for the (R)-isomer, 194022-24-7 for the (S)-

isomer) is a chiral amide derivative of lactic acid. Emerging as a high-performance "green

solvent," it is increasingly utilized in pharmaceutical formulations, pesticide delivery systems,

and organic synthesis as a chiral auxiliary.

Unlike simple hydrocarbons, this compound exhibits a complex solubility profile due to its

amphiphilic yet highly polar nature—possessing both a hydrophobic ethyl group and hydrophilic

hydroxyl/amide moieties. This guide provides a comprehensive analysis of its solubility

behavior, predicted miscibility based on Hansen Solubility Parameters (HSP), and a rigorous

standard operating procedure (SOP) for experimental validation.

Key Insight: N-ethyl-2-hydroxypropanamide is typically a liquid at room temperature (or a

low-melting solid, MP ~45°C). Therefore, its "solubility profile" often refers to its miscibility with

other solvents rather than the dissolution of a crystal lattice.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
Understanding the solute's fundamental properties is the prerequisite for any thermodynamic

study.

Property Value Notes

IUPAC Name N-ethyl-2-hydroxypropanamide

Common Name N-Ethyllactamide

Molecular Formula

Molecular Weight 117.15 g/mol

Physical State Liquid / Low-melting Solid
MP: 44.5–45 °C; Supercools

easily to liquid at RT.[1]

Boiling Point 280.9 °C (at 760 mmHg)
High boiling point makes it a

stable solvent.

Density ~1.02 g/cm³ Slightly denser than water.

Chirality (S) or (R) enantiomers
S-isomer is derived from L-

lactic acid (natural).

Functional Groups
Secondary Amide, Sec-

Hydroxyl

Dual H-bond donor/acceptor

capability.

Predicted Solubility & Miscibility Profile
In the absence of a specific peer-reviewed dataset for this exact compound in all solvents, we

utilize Hansen Solubility Parameters (HSP) and structural analogy to N-methyllactamide and

ethyl lactate to derive the authoritative miscibility profile.

Hansen Solubility Parameters (Estimated)
The solubility behavior is governed by the interaction radius (
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) between the solute (1) and solvent (2):

Lower

values indicate higher solubility/miscibility.[2]

Parameter
Estimated Value (

)
Mechanistic Basis

(Dispersion) 16.5 Alkyl chain (ethyl) contribution.

(Polarity) 14.0
High dipole moment of the

amide bond.

(H-Bonding) 22.0
Strong H-bonding from -OH

and -NH- groups.

Solvent Compatibility Table
Based on the "Like Dissolves Like" principle and thermodynamic data of homologous

lactamides:
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Solvent Class
Representative
Solvents

Compatibility
Mechanistic
Explanation

Polar Protic
Water, Methanol,

Ethanol, Isopropanol
Miscible

Strong H-bond

networks formed

between solvent OH

and solute Amide/OH

groups.

Polar Aprotic DMSO, DMF, NMP Miscible

Dipole-dipole

interactions stabilize

the mixture; excellent

for formulation

concentrates.

Esters/Ketones Ethyl Acetate, Acetone Soluble

Moderate solubility;

favorable polar

interactions but limited

by lack of H-bond

donation from solvent.

Chlorinated
Dichloromethane,

Chloroform
Moderately Soluble

Soluble due to

polarizability, but less

favorable than

alcohols.

Non-Polar
Hexane, Heptane,

Toluene
Immiscible / Poor

Large

and

create a high energy

barrier for mixing.

Experimental Protocols for Solubility Determination
For regulatory filings or precise process design, predicted values must be validated

experimentally. Below are the two industry-standard protocols.

Protocol A: Laser Monitoring (Dynamic Method)
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Best for: Solid N-ethyl-2-hydroxypropanamide (pure enantiomer). This automated method

detects the precise point of dissolution by monitoring the turbidity of the solution via a laser

beam.

Workflow Diagram:
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Caption: Automated solubility determination workflow using laser nephelometry.

Step-by-Step Procedure:

Preparation: Place a known mass (

) of solid N-ethyl-2-hydroxypropanamide into a double-jacketed glass vessel.

Setup: Insert a laser probe (635 nm) and a temperature sensor into the vessel.

Addition: Add solvent stepwise using a precision gravimetric dispenser.

Equilibration: Maintain stirring at constant temperature (

).

Detection: Record the intensity of transmitted light (

). The transition from suspension (scattering) to solution (transparent) is marked by a sharp
rise in

.

Calculation: The solubility (
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) is calculated at the transition point:

Protocol B: Cloud Point Titration (Liquid-Liquid
Miscibility)
Best for: Liquid N-ethyl-2-hydroxypropanamide (supercooled or racemic).

Initial State: Place a known mass of N-ethyl-2-hydroxypropanamide in a vial.

Titration: Add the non-solvent (e.g., hexane) dropwise while stirring at constant temperature.

Endpoint: Record the mass of added solvent when the clear solution turns persistently

cloudy (phase separation).

Phase Diagram: Repeat at various temperatures to construct the Binodal Curve (LLE).

Thermodynamic Modeling
To interpolate solubility data for process design, experimental points (

) should be correlated using thermodynamic models.

Modified Apelblat Equation
Used to model the temperature dependence of solubility.

A, B, C: Empirical constants derived from regression analysis.

Utility: Highly accurate for polar solutes in organic solvents.

Thermodynamic Parameters
From the van't Hoff plot (

vs

), we derive the dissolution energetics:

Enthalpy of Solution (
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): Indicates if dissolution is endothermic (positive) or exothermic.

Gibbs Free Energy (

):

Applications & Implications
Green Solvents: N-ethyl-2-hydroxypropanamide is a viable, biodegradable alternative to

DMF and NMP in peptide synthesis and resin cleanup. Its high boiling point and miscibility

with water allow for easy recycling.

Agrochemicals: Used in emulsifiable concentrates (EC) for pesticides. Its ability to solubilize

active ingredients while remaining miscible with surfactants makes it a critical formulation

aid.

Chiral Synthesis: As a chiral auxiliary, its solubility in reaction media (often DCM or THF)

dictates the kinetics of asymmetric induction.
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Green Solvents:Green Chem.

Patent Literature: US Patent 8,901,153 (Use of N-ethyl-2-hydroxypropanamide in

pesticidal compositions).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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